Cas no 312915-07-4 (3-({3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)propanoic acid)

• Product Name: 3-({3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)propanoic acid
• CAS No: 312915-07-4
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 4645210
• Update Time: 2025-10-29

3-({3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)propanoic acid

• Inchi： 1S/C12H12N2O3S/c13-6-8-7-2-1-3-9(7)18-12(8)14-10(15)4-5-11(16)17/h1-5H2,(H,14,15)(H,16,17)
• InChI Key： CBZQKTUXYAJFKN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(NC1SC2CCCC=2C=1C#N)=O

Additional information on 3-({3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)propanoic acid

Research Brief on 3-({3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)propanoic acid (CAS: 312915-07-4)

3-({3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)propanoic acid (CAS: 312915-07-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopenta[b]thiophene scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its relevance in drug discovery and development.

The synthesis of 3-({3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)propanoic acid involves a multi-step process, starting from commercially available cyclopenta[b]thiophene derivatives. Key steps include the introduction of the cyano group at the 3-position, followed by carbamoylation with propanoic acid derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for further biological studies. The compound's structural features, including the cyclopenta[b]thiophene core and the carbamoylpropanoic acid side chain, are critical for its biological activity.

In terms of biological activity, 3-({3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)propanoic acid has demonstrated potent inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, recent in vitro studies have shown that the compound selectively inhibits cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. Additionally, the compound has been evaluated for its ability to disrupt PPIs, particularly those involving the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer progression.

Recent preclinical studies have further explored the pharmacokinetic and pharmacodynamic properties of 3-({3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)propanoic acid. The compound exhibits favorable oral bioavailability and metabolic stability, as evidenced by in vivo studies in rodent models. Moreover, its ability to penetrate the blood-brain barrier (BBB) has sparked interest in its potential application for neurodegenerative diseases. However, further optimization is required to address issues related to off-target effects and toxicity.

In conclusion, 3-({3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)propanoic acid (CAS: 312915-07-4) represents a promising candidate for therapeutic development, with demonstrated efficacy in modulating key biological pathways. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological profile, and explore its potential in clinical settings. The compound's unique structural features and biological activities make it a valuable subject of study in the chemical biology and medicinal chemistry communities.